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Compound of Interest

Compound Name: D-64131

Cat. No.: B1669715 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction:

D-64131 is a potent, orally active small molecule inhibitor of tubulin polymerization.[1][2] By

binding to the colchicine site on β-tubulin, it disrupts microtubule dynamics, leading to cell cycle

arrest at the G2/M phase and subsequent apoptosis.[3] This antimitotic activity makes D-64131
a valuable tool for cancer research.[1][2] Proper dissolution and handling are critical for

obtaining accurate and reproducible experimental results. This document provides detailed

protocols for dissolving D-64131 in dimethyl sulfoxide (DMSO) for in vitro studies.
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Parameter Value Source

CAS Number 74588-78-6 [1]

Molecular Weight 251.28 g/mol [2]

Solubility in DMSO ≥ 100 mg/mL (≥ 397.96 mM) [4]

Alternative Solubility Soluble to 100 mM

Purity ≥98.98% [1]

IC₅₀ (Tubulin Polymerization) 0.53 µM [1][2]

IC₅₀ (Tumor Cell Proliferation) 74 nM [5]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration D-64131 Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of D-64131 in DMSO.

Materials:

D-64131 powder (purity ≥98%)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the vial containing D-64131 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.
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Weighing D-64131: Carefully weigh out the desired amount of D-64131 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock solution,

weigh out 25.13 mg of D-64131.

Adding DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing the D-
64131 powder. To continue the example, add 1 mL of DMSO. Note: Hygroscopic DMSO can

significantly impact solubility; always use a fresh, unopened bottle or anhydrous grade

DMSO.[4]

Dissolution: Cap the vial tightly and vortex thoroughly for 2-5 minutes until the powder is

completely dissolved, resulting in a clear solution. Gentle warming (e.g., in a 37°C water bath

for 5-10 minutes) can be used to aid dissolution if necessary, but avoid excessive heat.

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability. Note: Solutions are

unstable and should be prepared fresh or stored in small, pre-packaged sizes.[2]

Protocol 2: Preparation of Working Solutions

This protocol describes the dilution of the high-concentration stock solution to a final working

concentration for cell-based assays.

Materials:

100 mM D-64131 stock solution in DMSO

Appropriate cell culture medium or buffer (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips

Procedure:
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Thawing Stock Solution: Thaw a single aliquot of the 100 mM D-64131 stock solution at

room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium or buffer to

achieve the desired final concentration. It is recommended to perform intermediate dilutions

to ensure accuracy.

Example for a 10 µM final concentration:

Prepare an intermediate dilution by adding 1 µL of the 100 mM stock solution to 999 µL

of culture medium to get a 100 µM solution.

Add 100 µL of the 100 µM intermediate solution to 900 µL of culture medium to achieve

a final concentration of 10 µM.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the culture

medium is non-toxic to the cells being used. Typically, a final DMSO concentration of ≤ 0.1%

is well-tolerated by most cell lines.

Immediate Use: Use the freshly prepared working solutions immediately for your

experiments. Do not store diluted working solutions.
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Caption: D-64131 mechanism of action on tubulin polymerization.
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Caption: Workflow for D-64131 dissolution and preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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